Cas no 1805132-61-9 (Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate)

• Product Name: Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate
• CAS No: 1805132-61-9
• MF: C₁₀H₅F₆IO₂
• MW: 398.04039645195
• CID: 4964787
• Update Time: 2025-06-10

Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate

• Inchi： 1S/C10H5F6IO2/c1-19-8(18)4-2-3-5(9(11,12)13)6(7(4)17)10(14,15)16/h2-3H,1H3
• InChI Key： PCMXBUKUTRYKQD-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 397.92385 g/mol
• Monoisotopic Mass: 397.92385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3
• Molecular Weight: 398.04

Additional information on Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate

Comprehensive Overview of Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate (CAS No. 1805132-61-9)

Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate (CAS No. 1805132-61-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl and iodine substituents, is widely utilized as a key intermediate in the synthesis of complex molecules. Its CAS number 1805132-61-9 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for precision applications.

The growing demand for trifluoromethylated compounds in drug discovery and material science has positioned Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate as a valuable building block. Recent studies highlight its role in the development of fluorine-containing pharmaceuticals, which are known for their enhanced metabolic stability and bioavailability. This aligns with the current trend in medicinal chemistry, where fluorinated compounds are increasingly explored for their potential in treating diseases such as cancer and neurological disorders.

In agrochemical research, Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate is often employed to develop novel pesticides and herbicides. The trifluoromethyl groups in its structure contribute to the lipophilicity and durability of these agrochemicals, making them more effective in field applications. This has led to a surge in inquiries about CAS 1805132-61-9 suppliers and synthesis methods, reflecting its importance in sustainable agriculture.

From a synthetic chemistry perspective, the iodo and ester functional groups in Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate offer versatile reactivity, enabling cross-coupling reactions and further derivatization. Researchers frequently search for iodobenzoate derivatives and trifluoromethylation techniques to optimize their synthetic routes. The compound’s stability under various conditions also makes it a preferred choice for high-temperature and catalytic processes.

Environmental and regulatory considerations are another hot topic surrounding CAS No. 1805132-61-9. As industries strive to adopt greener chemistry practices, the demand for eco-friendly synthesis of fluorinated compounds has risen. This has prompted manufacturers to explore cleaner production methods for Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate, minimizing waste and energy consumption. Such advancements are often discussed in forums and publications focusing on sustainable chemical manufacturing.

In the realm of advanced materials, Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate is investigated for its potential in creating high-performance polymers and electronic materials. The trifluoromethyl groups enhance thermal stability and electrical properties, making it a candidate for applications in flexible electronics and coatings. This has led to increased searches for fluorinated aromatic compounds and their material science applications.

For researchers and procurement specialists, understanding the storage and handling of Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate is crucial. Proper storage conditions, such as inert atmospheres and low temperatures, are often queried in technical databases. Additionally, the compound’s spectroscopic data (e.g., NMR, IR) is frequently requested for quality control and structural verification purposes.

In summary, Methyl 3,4-bis(trifluoromethyl)-2-iodobenzoate (CAS No. 1805132-61-9) is a multifaceted compound with broad applications in cutting-edge research and industrial processes. Its relevance to drug development, agrochemical innovation, and material science ensures its continued prominence in scientific literature and commercial markets. As interest in fluorinated compounds grows, this compound will likely remain a focal point for advancements in synthetic and applied chemistry.